Cas no 86302-40-1 ( )

• Product name: &nbsp
• CAS No: 86302-40-1
• MF: C₄H₃O₃F₃
• MW: 156.06002
• CID: 875515
• PubChem ID: 90476871

  Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4,4,4-trifluoro-3-hydroxy-
• 3-Hydroxy-4,4,4-trifluoro-2-butenoic acid
• 86302-40-1
• 4,4,4-Trifluoro-3-hydroxybut-2-enoic acid
• LQFCENLHIPNZEW-UPHRSURJSA-N
•  

• Inchi： InChI=1S/C4H3F3O3/c5-4(6,7)2(8)1-3(9)10/h1,8H,(H,9,10)/b2-1-
• InChI Key： LQFCENLHIPNZEW-UPHRSURJSA-N
• SMILES： C(=C(C(F)(F)F)O)C(=O)O

Computed Properties

• Exact Mass: 156.00342844g/mol
• Monoisotopic Mass: 156.00342844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 1.1